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Compound of Interest

Compound Name:
Diethylamino hydroxybenzoyl

hexyl benzoate

Cat. No.: B135673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, UV absorption

properties, and relevant experimental methodologies for Diethylamino Hydroxybenzoyl
Hexyl Benzoate (DHHB), a prominent organic UVA filter used in modern sunscreen and

cosmetic formulations.

Molecular Structure and Physicochemical
Properties
Diethylamino Hydroxybenzoyl Hexyl Benzoate (DHHB), marketed under trade names such

as Uvinul A Plus®, is a high-performance, oil-soluble UVA filter. Its chemical structure is derived

from the benzophenone class of compounds, which is crucial for its UV-absorbing capabilities.

The molecule consists of a central benzophenone core with key substitutions: a diethylamino

group and a hydroxyl group on one phenyl ring, and a hexyl benzoate ester on the other. These

hydrophobic substituents ensure its oil solubility and water resistance, making it suitable for

incorporation into the oil phase of emulsions.

The IUPAC name for DHHB is Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate.[1][2] Its

structure is specifically designed for high photostability and efficient absorption in the long-

wave UVA-I region.[3]
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Molecular Structure of DHHB
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UVA Photon (λ = 354 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://en.wikipedia.org/wiki/Diethylamino_hydroxybenzoyl_hexyl_benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylamino-hydroxybenzoyl-hexyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylamino-hydroxybenzoyl-hexyl-benzoate
https://cosmeticsbusiness.com/diethylamino-hydroxybenzoyl-hexyl-benzoate-dhhb-high-performance-protection-against-uv-induced-free-radicals-in-skin-47651
https://cosmeticsbusiness.com/diethylamino-hydroxybenzoyl-hexyl-benzoate-dhhb-high-performance-protection-against-uv-induced-free-radicals-in-skin-47651
https://www.benchchem.com/product/b135673#understanding-the-molecular-structure-and-uv-absorption-spectrum-of-dhhb
https://www.benchchem.com/product/b135673#understanding-the-molecular-structure-and-uv-absorption-spectrum-of-dhhb
https://www.benchchem.com/product/b135673#understanding-the-molecular-structure-and-uv-absorption-spectrum-of-dhhb
https://www.benchchem.com/product/b135673#understanding-the-molecular-structure-and-uv-absorption-spectrum-of-dhhb
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

